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Compound of Interest

Compound Name: 7-tert-Butyl-1-methylpyrene

CAS No.: 155386-57-5

Cat. No.: B130954

Get Quote

Advanced Fluorescent Probe & Optoelectronic
Material[1][2]
Executive Summary
CAS Number: 155386-57-5 Chemical Name: 7-tert-Butyl-1-methylpyrene Class: Polycyclic

Aromatic Hydrocarbon (PAH) / Functionalized Pyrene Derivative[1]

7-tert-Butyl-1-methylpyrene is a high-performance fluorescent hydrocarbon characterized by

its rigid planar core and steric bulk.[1] Unlike unsubstituted pyrene, which is prone to

concentration-dependent aggregation (excimer formation), the 7-tert-butyl group provides steric

hindrance that modulates intermolecular stacking.[1]

For drug development professionals, this compound serves as a specialized lipophilic probe.[1]

It is utilized to characterize the internal environment of lipid nanoparticles (LNPs) and

hydrophobic drug carriers, offering distinct advantages over standard pyrene due to its

enhanced solubility in lipid matrices and reduced tendency to form artifacts at high

concentrations.[1] In material science, it is a critical dopant for blue organic light-emitting

diodes (OLEDs), valued for its high quantum yield and color purity.[1]
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Physicochemical Characterization
The introduction of the tert-butyl and methyl groups renders this molecule significantly more

lipophilic than the parent pyrene, altering its solubility profile and crystallization kinetics.[1]

Table 1: Core Chemical & Physical Properties

Property Value / Description

Molecular Formula C₂₁H₂₀

Molecular Weight 272.39 g/mol

Appearance White to off-white crystalline solid

Solubility
Insoluble in water; Soluble in DCM, Toluene,

THF, DMSO

LogP (Predicted) ~6.5 (Highly Lipophilic)

Fluorescence Emission
Blue region (λ_max ~380–420 nm, solvent

dependent)

Electronic Character Electron-rich π-conjugated system

Purity Standard
Typically ≥98% (HPLC/GC) for optical

applications

Mechanism of Action: Sterically Modulated
Fluorescence[2]
The utility of CAS 155386-57-5 lies in its photophysics.[1] Standard pyrenes form excimers

(excited state dimers) when planar rings stack, causing a red shift in emission.[1]

The Steric Advantage: The bulky tert-butyl group at position 7 disrupts this π-π stacking.[1]

In OLEDs: This prevents "concentration quenching," ensuring pure blue emission even at

higher doping levels.[1]
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In Bio-Assays: It allows the molecule to act as a monomeric probe inside lipid bilayers

without the complicating signal of excimers, providing a cleaner readout of micropolarity.[1]

Visualization: Photophysical Pathway
The following diagram illustrates how the structural modification inhibits excimer formation,

preserving monomeric blue fluorescence.[1]
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Caption: Figure 1. The 7-tert-butyl group sterically inhibits π-π stacking, blocking the excimer

pathway and favoring high-purity monomeric blue emission.[1]

Applications in Research & Development
A. Drug Delivery: Lipid Nanoparticle (LNP) Characterization
In the development of mRNA vaccines and liposomal drugs, the rigidity of the lipid shell is

critical.[1]

Role: CAS 155386-57-5 acts as a membrane fluidity probe.[1]

Advantage: Its high lipophilicity ensures it partitions deeply into the lipid tail region

(hydrophobic core), unlike surface-associating dyes.[1]

Readout: Changes in fluorescence intensity or spectral shift correlate with the order/disorder

of the lipid packing.[1]
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B. Optoelectronics: Blue Host/Dopant
Role: Emitter material in OLED stacks.[1]

Function: It serves as a blue fluorescent chromophore.[1] The alkyl substitution improves film

morphology, preventing crystallization that would degrade device lifetime.[1]

Experimental Protocols
Protocol 1: Preparation of Fluorescent Probe Stock
For use in liposome/LNP characterization.[1]

Reagents:

CAS 155386-57-5 (≥98% purity)[1][2]

Tetrahydrofuran (THF) or Dimethyl Sulfoxide (DMSO), anhydrous.[1]

Workflow:

Weighing: Accurately weigh 1.0 mg of 7-tert-butyl-1-methylpyrene into a generic amber

glass vial (light sensitive).

Dissolution: Add 1.0 mL of THF to achieve a ~3.6 mM stock solution. Vortex for 30 seconds.

[1]

Note: THF is preferred for lipid film hydration methods; DMSO is preferred for direct

injection into aqueous buffers.[1]

Storage: Store at -20°C, protected from light. Stable for 3 months.

Protocol 2: LNP Membrane Fluidity Assay
Objective: Assess the rigidity of a drug-loaded lipid nanoparticle.[1]

LNP Prep: Prepare LNPs containing the drug payload (e.g., via microfluidic mixing).[1]

Staining: Dilute the Probe Stock (from Protocol 1) into the LNP suspension to a final

concentration of 1 µM.
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Critical: Keep the solvent (THF/DMSO) concentration <0.5% v/v to avoid disrupting the

lipid structure.[1]

Incubation: Incubate at 37°C for 30 minutes to allow probe partitioning.

Measurement:

Instrument: Fluorescence Spectrophotometer.[1]

Excitation: 340 nm.

Emission Scan: 360 nm – 500 nm.[1]

Data Analysis: Record the intensity of the first (I1, ~375nm) and third (I3, ~386nm) vibronic

bands.

Ratio (I1/I3): A lower ratio indicates a more hydrophobic (rigid) environment; a higher ratio

indicates a more polar (fluid) environment.[1]

Safety & Handling (E-E-A-T)
As a Polycyclic Aromatic Hydrocarbon (PAH) derivative, CAS 155386-57-5 must be handled

with Universal Precautions for carcinogens/mutagens, although its specific toxicology is not

fully characterized.[1]

Hazard Class: Irritant (Skin/Eye/Respiratory).[1] Potential Mutagen.

Engineering Controls: Always handle within a Chemical Fume Hood.

PPE: Nitrile gloves (double-gloving recommended for DMSO solutions), safety goggles, and

lab coat.[1]

Waste Disposal: Dispose of as hazardous organic chemical waste.[1] Do not release into

drains.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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